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Compound of Interest

Compound Name:
1-Nitropropan-2-amine

hydrochloride

Cat. No.: B11742568

Get Quote

Executive Summary & Strategic Context
1-Nitropropan-2-amine hydrochloride (CAS: N/A for specific salt; Free base related CAS:

19345-42-7) is a critical aliphatic nitroamine intermediate. It serves as a precursor for 1,2-

diamines and is a structural analog to amphetamine derivatives, albeit with distinct electronic

properties due to the nitro group.

The Core Challenge: The free base, 1-nitropropan-2-amine, is thermally unstable. It undergoes

a retro-Michael reaction (retro-aza-Henry type process) to revert to 1-nitropropene and

ammonia upon heating or prolonged storage. Consequently, the hydrochloride salt is the

requisite form for isolation, storage, and analysis.

This guide provides the definitive spectroscopic data to distinguish this compound from its

regioisomer (2-nitropropan-1-amine) and validates the successful formation of the stable salt

species.
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To understand the spectra, one must understand the origin of the sample. The synthesis relies

on the Michael addition of ammonia to 1-nitropropene, followed by immediate acidification.

Mechanistic Pathway (Graphviz)
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Figure 1: The stabilization pathway. The free base is a transient intermediate that must be

kinetically trapped as the hydrochloride salt to prevent retro-Michael decomposition.

Spectroscopic Data: 1-Nitropropan-2-amine HCl
A. Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the presence of the nitro group and the ammonium salt. The

absence of the

stretch (approx. 1650 cm⁻¹) confirms the consumption of the starting material (1-nitropropene).
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Assignment / Notes

Ammonium (N-H) 2800 – 3100 Broad, Strong

stretching. Overlaps

with C-H stretches.

Characteristic

"ammonium band."

Nitro (

)
1555 – 1565 Strong

Asymmetric

stretch. Key identifier

for nitroalkanes.

Nitro (

)
1370 – 1380 Strong

Symmetric

stretch.

Ammonium (N-H) 1500 – 1520 Medium bending

(deformation).

Alkyl (C-H) 2900 – 2980 Medium
C-H stretching (often

obscured by

ammonium band).

B. Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ or D₂O (Note: In D₂O, exchangeable NH protons will not be visible).

Structural Formula:
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Position
Proton
Type

Shift (

, ppm)

Multiplicit
y

Integratio
n

Coupling
(

)

Mechanis
tic
Explanati
on

a 4.80 – 5.10 dd or m 2H Hz

Strongly

deshielded

by the

electron-

withdrawin

g nitro

group. May

appear as

diastereoto

pic (ABX

system)

due to the

chiral

center at

C2.

b 3.90 – 4.20 Multiplet 1H -

Deshielded

by the

ammonium

cation (

), but less

than the

nitro-alpha

protons.

c 1.35 – 1.45 Doublet 3H
Hz

Typical

methyl

doublet,

slightly

downfield

due to

-effect of

the
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ammonium

group.

- 8.00 – 8.50 Broad s 3H -

Visible in

DMSO-d₆;

disappears

in D₂O.

Broad due

to

quadrupole

relaxation.

Critical Validation Point: The chemical shift of the methylene group (Proton a) is the diagnostic

signal. In nitroalkanes,

-protons typically resonate at 4.3–4.5 ppm. The presence of the adjacent ammonium salt pulls
this further downfield to the 4.8–5.1 ppm range.

C. ¹³C NMR Data
Solvent: DMSO-d₆

Carbon
Shift (

, ppm)
Assignment

C1 75.0 – 78.0 (Nitro-alpha carbon is

significantly deshielded).

C2 46.0 – 49.0 (Methine carbon attached to

nitrogen).

C3 15.0 – 18.0 (Methyl group).
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A common error in synthesis (especially nitration of propane) is the formation of the

regioisomer 2-nitropropan-1-amine.

Isomer Distinction Logic (Graphviz)
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Figure 2: NMR Decision Tree for Isomer Identification.
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Feature
Target: 1-Nitropropan-2-

amine HCl

Alternative: 2-Nitropropan-1-

amine HCl

Structure

Most Downfield H
~5.0 ppm (2H,

)

~5.0 ppm (1H,

)

Mid-field H
~4.0 ppm (1H,

)

~3.4 ppm (2H,

)

Methyl (

)
Doublet Doublet

Stability Stable as salt Stable as salt

Synthesis Origin

Michael Addn.[1] (Nitropropene

+

)

Reduction of 2-nitro-1-propene

(rare) or Nitration

Experimental Protocol: Synthesis & Analysis
Standard Operating Procedure (SOP) for validation.

Step 1: Synthesis (Michael Addition)
Preparation: Dissolve 1-nitropropene (10 mmol) in anhydrous ether (20 mL) under

atmosphere. Cool to -10°C.

Addition: Bubble anhydrous ammonia gas through the solution for 15 minutes, or add a

stoichiometric amount of ammonia in methanol dropwise.

Observation: The solution may darken slightly. Caution: Exothermic.

Acidification (Critical): Immediately add 2M HCl in diethyl ether (12 mmol) dropwise. A white

precipitate should form instantly.
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Why? Immediate acidification traps the amine before it can revert to the starting material.

Isolation: Filter the white solid under inert atmosphere (argon/nitrogen) to avoid moisture

absorption (hygroscopic). Wash with cold ether.

Step 2: Sample Preparation for NMR
Solvent Choice: Use DMSO-d₆ for the best resolution of the ammonium protons. Use D₂O if

the salt is not fully soluble in DMSO, but note the loss of NH peaks.

Concentration: Prepare a ~10 mg/mL solution.

Reference: Calibrate to residual solvent peak (DMSO quintet at 2.50 ppm).

Step 3: Spectral Verification
Check 1: Verify disappearance of alkene protons (6.0–7.5 ppm range). If present, starting

material remains or retro-Michael occurred.

Check 2: Integrate the downfield signal (4.8–5.1 ppm). It must integrate to 2 protons relative

to the methyl doublet (3 protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 2-Propen-1-amine, hydrochloride [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11742568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

